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Compound of Interest

Compound Name: Jeffamine M-600

Cat. No.: B1253978 Get Quote

This guide provides crucial safety protocols and operational procedures for the handling and

disposal of Jeffamine M-600 in a laboratory setting. The following information is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant

laboratory practices.

Hazard Summary
Jeffamine M-600 is a chemical that requires careful handling due to its potential health

hazards. It is harmful if swallowed, inhaled, or in contact with skin.[1][2][3] It can cause serious

eye irritation, skin irritation, and may lead to an allergic skin reaction.[1][2] Additionally, it may

cause respiratory irritation.[1]
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Hazard Classification Description

Acute Toxicity (Oral) Category 4 - Harmful if swallowed.[1][2]

Acute Toxicity (Dermal) Category 4 - Harmful in contact with skin.[1][2]

Acute Toxicity (Inhalation) Category 4 - Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2 - Causes skin irritation.[1][2]

Serious Eye Damage/Irritation Category 2 - Causes serious eye irritation.[1][2]

Skin Sensitization
Category 1 - May cause an allergic skin

reaction.[1]

Specific target organ toxicity
Single exposure (Category 3) - May cause

respiratory irritation.[1]

Operational Plan: Handling Jeffamine M-600
A systematic approach is essential when working with Jeffamine M-600. The following step-by-

step guide outlines the procedures for preparation, handling, and cleanup.

Preparation and Engineering Controls:
Ventilation: Always handle Jeffamine M-600 in a well-ventilated area.[1] A chemical fume

hood is recommended to minimize inhalation exposure.

Eyewash and Safety Shower: Ensure that an emergency eyewash station and safety shower

are readily accessible and in good working order.

Gather Materials: Before starting, ensure all necessary personal protective equipment (PPE)

and spill containment materials are available.

Personal Protective Equipment (PPE):
The following PPE is mandatory when handling Jeffamine M-600:

Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

[1] A face shield may be necessary for splash protection.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://hamptonresearch.com/uploads/support_materials/HR2-501_SDS.pdf
https://www.chemicalbook.com/msds/JEFFAMINE-M-600-R.htm
https://hamptonresearch.com/uploads/support_materials/HR2-501_SDS.pdf
https://www.chemicalbook.com/msds/JEFFAMINE-M-600-R.htm
https://hamptonresearch.com/uploads/support_materials/HR2-501_SDS.pdf
https://hamptonresearch.com/uploads/support_materials/HR2-501_SDS.pdf
https://www.chemicalbook.com/msds/JEFFAMINE-M-600-R.htm
https://hamptonresearch.com/uploads/support_materials/HR2-501_SDS.pdf
https://www.chemicalbook.com/msds/JEFFAMINE-M-600-R.htm
https://hamptonresearch.com/uploads/support_materials/HR2-501_SDS.pdf
https://hamptonresearch.com/uploads/support_materials/HR2-501_SDS.pdf
https://www.benchchem.com/product/b1253978?utm_src=pdf-body
https://www.benchchem.com/product/b1253978?utm_src=pdf-body
https://www.benchchem.com/product/b1253978?utm_src=pdf-body
https://hamptonresearch.com/uploads/support_materials/HR2-501_SDS.pdf
https://www.benchchem.com/product/b1253978?utm_src=pdf-body
https://hamptonresearch.com/uploads/support_materials/HR2-501_SDS.pdf
https://cdn.moleculardimensions.com/public/1395/Jeffamine%C2%AE-M-600-(MD2-09_10_11-100_250)-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[3] Always

inspect gloves for any signs of degradation or puncture before use. Use proper glove

removal technique to avoid skin contact.[1]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[1][3]

Respiratory Protection: While generally not required with adequate ventilation, if vapors or

mists are generated, use a NIOSH-approved respirator.[1][3]

Safe Handling Procedures:
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

Avoid Inhalation: Do not breathe vapors or mists.[1]

No Personal Items: Do not eat, drink, or smoke in the work area.[1][2]

Container Handling: Keep the container tightly closed when not in use.[1] Store in a cool, dry,

and well-ventilated place.[3]

Accidental Exposure and First Aid:
Immediate action is critical in case of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention.[1][2]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[1][2]

Spill Response:
Evacuate: In case of a large spill, evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Use an inert absorbent material to contain the spill.

Cleanup: Carefully collect the absorbed material and place it in a suitable, closed container

for disposal.[1] Do not let the product enter drains.[1][3]

Disposal Plan
Proper disposal of Jeffamine M-600 and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of unused Jeffamine M-600 as hazardous chemical waste in

accordance with all local, state, and federal regulations. Do not dispose of it down the drain.
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Contaminated Materials: All materials that have come into contact with Jeffamine M-600,

including gloves, absorbent pads, and empty containers, must be disposed of as hazardous

waste.[1]

Empty Containers: Dispose of empty containers as unused product.[1]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Jeffamine M-600 in a

laboratory setting.
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Caption: Workflow for Safe Handling of Jeffamine M-600.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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